Cas no 2228171-11-5 (3-{4-(tert-butoxy)carbonylmorpholin-3-yl}pentanedioic acid)

• Product Name: 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}pentanedioic acid
• CAS No: 2228171-11-5
• MF: C₁₄H₂₃NO₇
• MW: 317.334924936295
• CID: 5902299
• PubChem ID: 165861433
• Update Time: 2025-05-20

3-{4-(tert-butoxy)carbonylmorpholin-3-yl}pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}pentanedioic acid
• 3-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}pentanedioic acid
• EN300-1901670
• 2228171-11-5

• Inchi： 1S/C14H23NO7/c1-14(2,3)22-13(20)15-4-5-21-8-10(15)9(6-11(16)17)7-12(18)19/h9-10H,4-8H2,1-3H3,(H,16,17)(H,18,19)
• InChI Key： UREBQLHSAPTPGP-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 317.14745207g/mol
• Monoisotopic Mass: 317.14745207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 113Ų

Additional information on 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}pentanedioic acid

Introduction to 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}pentanedioic acid (CAS No. 2228171-11-5)

3-{4-(tert-butoxy)carbonylmorpholin-3-yl}pentanedioic acid (CAS No. 2228171-11-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}pentanedioic acid is composed of a morpholine ring with a tert-butoxycarbonyl (Boc) protecting group and a pentanedioic acid moiety. The presence of the Boc group is crucial for stabilizing the morpholine ring and enhancing the compound's solubility and bioavailability. The pentanedioic acid moiety contributes to the compound's ability to form stable complexes with various metal ions, which can be leveraged in drug design and delivery systems.

Recent studies have highlighted the importance of 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}pentanedioic acid in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory effects, 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}pentanedioic acid has shown promise in neuroprotective applications. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can effectively reduce oxidative stress and neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to its ability to scavenge reactive oxygen species (ROS) and upregulate antioxidant enzymes like superoxide dismutase (SOD) and catalase.

The synthesis of 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}pentanedioic acid involves several key steps, including the formation of the morpholine ring, introduction of the Boc protecting group, and coupling with pentanedioic acid. A commonly used synthetic route involves the reaction of 4-hydroxymethylmorpholine with di-tert-butyl dicarbonate to form the protected morpholine derivative, followed by esterification with pentanedioic acid chloride. This multi-step process ensures high yields and purity, making it suitable for large-scale production.

The biological activity of 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}pentanedioic acid has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that this compound can effectively inhibit the proliferation of cancer cells by inducing apoptosis through mitochondrial dysfunction and DNA damage. In vivo studies using animal models have further confirmed its efficacy in reducing tumor growth and metastasis without significant toxicity.

Beyond its therapeutic applications, 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}pentanedioic acid has also been explored for its potential use in diagnostic imaging. The ability to form stable complexes with metal ions such as gadolinium (Gd) makes it a promising candidate for developing contrast agents for magnetic resonance imaging (MRI). Preliminary studies have shown that Gd complexes derived from this compound exhibit enhanced relaxivity and improved image contrast compared to traditional Gd-based contrast agents.

The safety profile of 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}pentanedioic acid is an important consideration for its clinical development. Toxicity studies conducted in rodents have demonstrated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects on major organs or physiological parameters. These findings support its potential for further clinical evaluation.

In conclusion, 3-{4-(tert-butoxy)carbonylmorpholin-3-yl}pentanedioic acid (CAS No. 2228171-11-5) represents a promising molecule with diverse biological activities and potential applications in medicine. Its unique chemical structure confers multiple functional properties that can be harnessed for developing new therapeutic agents, diagnostic tools, and drug delivery systems. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its use in various medical contexts.